molecular formula C9H14O4 B8589132 Methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate

Methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate

Cat. No.: B8589132
M. Wt: 186.20 g/mol
InChI Key: PYKRPRJLEJBNOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14O4

Molecular Weight

186.20 g/mol

IUPAC Name

methyl 1,4-dioxaspiro[4.4]nonane-9-carboxylate

InChI

InChI=1S/C9H14O4/c1-11-8(10)7-3-2-4-9(7)12-5-6-13-9/h7H,2-6H2,1H3

InChI Key

PYKRPRJLEJBNOC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCCC12OCCO2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A reflux condenser equipped with a Dean-Stark water separator was attached to a round bottom flask containing methyl 2-cyclopentanonecarboxylate (2 ml, 16.2 mmol), ethylene glycol (994 μl, 17.8 mmol), p-toluenesulfonic acid monohydrate (139 mg, 0.73 mmol), and benzene (30 ml). The mixture was heated under reflux for 2 hours. To the reaction mixture, triethylamine (0.22 ml) was added and the mixture was concentrated and purified by silica gel column chromatography (elution solvent: ethyl acetate/heptane=1/9, 1/1) to obtain the title compound (2.12 g, yield 70.3%) as a colorless oil.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
994 μL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
139 mg
Type
catalyst
Reaction Step Two
Quantity
0.22 mL
Type
solvent
Reaction Step Three
Yield
70.3%

Synthesis routes and methods II

Procedure details

A reflux condenser equipped with a Dean-Stark water separator was attached to a round bottom flask containing methyl 2-cyclopentanonecarboxylate (2 ml, 16.2 mmol), ethylene glycol (994 μl, 17.8 mmol), p-toluenesulfonic acid monohydrate (139 mg, 0.73 mmol), and benzene (30 ml). The mixture was heated under reflux for 2 hours. To the reaction mixture, triethylamine (0.22 ml) was added and the mixture was concentrated and purified by silica gel column chromatography (elution solvent: ethyl acetate/heptane=1/9, 1/1) to obtain the title compound (2.12 g, yield 70.3%) as a colorless oil.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
994 μL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
139 mg
Type
catalyst
Reaction Step Two
Quantity
0.22 mL
Type
solvent
Reaction Step Three
Yield
70.3%

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